Cas no 1546875-04-0 (3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide)

• Product name: 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide
• CAS No: 1546875-04-0
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 5295375

3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide
• 3-methyltetrahydrothiophene-3-carboxylic acid 1,1-dioxide

• Inchi： 1S/C6H10O4S/c1-6(5(7)8)2-3-11(9,10)4-6/h2-4H2,1H3,(H,7,8)
• InChI Key： VNQWJDMKAXWKEJ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1(C)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide

3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide (CAS No. 1546875-04-0)

3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide (CAS No. 1546875-04-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug discovery and development.

The chemical structure of 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide features a thiophene ring with a tetrahydro substitution and a methyl group at the 3-position. The presence of the 1,1-dioxide moiety imparts additional stability and reactivity to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which are crucial for treating various diseases such as arthritis and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in cellular models.

In addition to its biological activities, 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide has also been explored for its potential in materials science. The unique electronic properties of thiophene derivatives make them suitable for use in organic electronics and photovoltaic devices. Researchers at the University of California have reported that this compound can be used as a building block for designing high-performance organic semiconductors with improved charge transport properties.

The synthesis of 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide typically involves multi-step processes that include ring formation, functional group introduction, and oxidation steps. One common synthetic route involves the reaction of a thiophene derivative with an appropriate electrophile followed by selective oxidation to form the desired product. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels.

The physicochemical properties of 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide have been extensively characterized. It is a white crystalline solid with a melting point ranging from 120 to 125°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and formulation strategies.

In terms of safety and handling, while 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Furthermore, efforts are being made to explore its potential applications in drug delivery systems and advanced materials. Collaborative efforts between chemists, biologists, and materials scientists are expected to lead to new breakthroughs in the coming years.

In conclusion, 3-Thiophenecarboxylic acid, tetrahydro-3-methyl-, 1,1-dioxide (CAS No. 1546875-04-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in various scientific fields.